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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisooctyl adipate (DIOA) is a high-performance, low-viscosity plasticizer belonging to the
adipate ester chemical family. It is utilized to impart flexibility and softness to polyvinyl chloride
(PVC) and other polymer systems. Adipate plasticizers are particularly valued for their excellent
low-temperature performance, a critical attribute for applications exposed to cold environments.
[1] DIOA serves as a non-phthalate alternative to traditional plasticizers like dioctyl phthalate
(DOP), offering a more favorable toxicological profile for many applications.[2]

This document provides detailed application notes on the use of diisooctyl adipate as a PVC
plasticizer, including its physicochemical properties, performance characteristics in comparison
to other plasticizers, and comprehensive experimental protocols for its evaluation.

Physicochemical Properties of Diisooctyl Adipate

A fundamental understanding of the physical and chemical properties of DIOA is essential for
formulation development and processing.
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Property Value Unit

CAS Number 1330-86-5

Molecular Formula C22H4204

Molecular Weight 370.57 g/mol
Appearance Colorless, oily liquid

Density ~0.925 g/cm3 at 25°C
Boiling Point ~382.8 °C at 760 mmHg
Flash Point ~168.9 °C

Vapor Pressure ~0.0 mmHg at 25°C
Water Solubility Insoluble

B Soluble in most organic
Solubility vent
solvents

Note: The values presented are typical and may vary depending on the specific grade and
manufacturer.

Performance in PVC Formulations

The primary function of a plasticizer is to enhance the flexibility and processability of the
polymer. The performance of DIOA in PVC is evaluated based on several key metrics, including
mechanical properties, thermal stability, and migration resistance.

Data Presentation: Comparative Performance of
Plasticizers in PVC

The following table summarizes the typical performance of diisooctyl adipate (DIOA) in
comparison to other commonly used plasticizers in a flexible PVC formulation.

Disclaimer: The data presented below is a compilation from various sources for comparative
purposes. Absolute values can vary based on the specific formulation (e.g., PVC grade,
stabilizer, filler content) and processing conditions.
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. PVC + 40 PVC + 40 PVC + 40
Test Unplasticiz
Property phr DIOA phr DOA phr DOP
Method ed PVC . . ]
(Typical) (Typical) (Typical)
>90 (Shore 80 - 90 80 - 90 85-95
Hardness ASTM D2240
D) (Shore A) (Shore A) (Shore A)
Tensile
ASTM D638 ~50 15-20 16 - 22 20-25
Strength
Elongation at
ASTM D638 <10 300 - 400 350 - 450 250 - 350
Break
100%
ASTM D638 8-12 9-13 10-15
Modulus
Low-
Temperature ASTM D746 >0 -40 to -50 -45 to -55 -20 to -30
Flex
Volatility Moderate to
) ISO 176 Moderate ) Low
(Weight Loss) High
Migration Moderate to
ISO 177 Moderate Low

(into Hexane)

High

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Sample Preparation: PVC Formulation Compounding

Objective: To prepare homogeneous plasticized PVC samples for subsequent testing.

Materials & Equipment:

e PVC resin (suspension grade)

» Diisooctyl adipate (DIOA) and other plasticizers for comparison

e Thermal stabilizer (e.g., calcium-zinc or tin-based)
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Lubricants (internal and external)

Two-roll mill with heating and cooling capabilities

Internal mixer (e.g., Brabender or Haake type)

Hydraulic press with heated platens

Molds for specific test specimens
Procedure:

e Pre-mixing: In a high-speed mixer, blend the PVC resin, stabilizer, and lubricants for 5-10
minutes until a homogeneous dry blend is obtained.

 Plasticizer Addition: Slowly add the diisooctyl adipate to the dry blend while continuing to
mix. Mix until the plasticizer is fully absorbed and the mixture is free-flowing.

e Melt Compounding:

o Two-Roll Mill: Set the roll temperatures to 160-170°C. Add the pre-mixed compound to the
mill and work the material until a uniform, molten sheet is formed. This typically takes 5-10
minutes.

o Internal Mixer: Set the mixing chamber temperature to 160-170°C and the rotor speed to
50-60 RPM. Add the pre-mixed compound and mix for 5-7 minutes until a consistent melt
is achieved.

e Molding:

o Take the compounded PVC from the mill or internal mixer and place it into a pre-heated
mold (170-180°C) in the hydraulic press.

o Apply a low pressure initially to allow the material to flow and fill the mold cavity.

o Increase the pressure to approximately 10-15 MPa and hold for 5-10 minutes.
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o Cool the mold under pressure to below 50°C before removing the molded sheet or
specimen.

o Conditioning: Condition the molded specimens at 23 + 2°C and 50 + 5% relative humidity for
at least 24 hours before testing, as per ASTM D618.

Mechanical Properties Testing

Objective: To determine the tensile strength, elongation at break, and modulus of the
plasticized PVC.

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics

Materials & Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Extensometer for accurate strain measurement

Die cutter for preparing dumbbell-shaped specimens (Type IV is common for flexible PVC)

Micrometer for measuring specimen thickness and width

Procedure:

Prepare at least five dumbbell-shaped test specimens from the molded sheets.
e Measure and record the width and thickness of the narrow section of each specimen.

o Set the grip separation and test speed on the UTM. For flexible PVC, a common speed is
500 mm/min.

e Secure the specimen in the grips of the UTM, ensuring it is aligned vertically.
o Attach the extensometer to the specimen’s gauge section.

 Start the test and record the load and extension data until the specimen ruptures.
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o From the resulting stress-strain curve, calculate the tensile strength, elongation at break, and
100% modulus.

o Report the average and standard deviation for the set of specimens.

Thermal Stability Testing (Thermogravimetric Analysis -
TGA)

Objective: To evaluate the thermal stability of the PVC compound by measuring its weight loss
as a function of temperature.

Materials & Equipment:

Thermogravimetric Analyzer (TGA)

TGA sample pans (e.g., aluminum or platinum)

Analytical balance

Inert gas supply (e.g., nitrogen)
Procedure:

» Weigh a small, representative sample of the PVC compound (typically 5-10 mg) into a TGA
pan.

e Place the pan in the TGA furnace.

e Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50
mL/min) to prevent oxidative degradation.

e Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g.,
30°C to 600°C).

¢ Continuously record the sample weight as a function of temperature.

e Analyze the resulting TGA curve to determine the onset temperature of degradation (the
temperature at which significant weight loss begins) and the temperature at different
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percentages of weight loss (e.g., Ts%, T10%, Ts0%). A higher degradation temperature
indicates better thermal stability.

Migration Resistance Testing

Objective: To determine the amount of plasticizer that migrates from the PVC compound into a
contacting medium.

Standard: ISO 177 - Plastics — Determination of migration of plasticizers

Materials & Equipment:

Conditioned PVC test specimens (circular discs)

Absorbent material (e.g., activated carbon, filter paper, or a specified polymer)

Oven capable of maintaining a constant temperature (e.g., 70°C)

Analytical balance

Glass plates and a weight (e.g., 1 kg)

Procedure:

Cut circular test specimens from the molded PVC sheets (e.g., 50 mm diameter).
» Weigh the conditioned PVC specimens accurately (W1).
e Place the PVC specimen between two layers of the absorbent material.

o Sandwich this assembly between two glass plates and place a weight on top to ensure good
contact.

o Place the entire assembly in an oven at a specified temperature (e.g., 70°C) for a defined
period (e.g., 24 hours).

 After the specified time, remove the assembly from the oven and allow it to cool to room
temperature in a desiccator.
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o Carefully remove the PVC specimen and clean any surface residue.
» Re-weigh the conditioned PVC specimen (W>2).

o Calculate the percentage of plasticizer migration (weight loss) as follows: Migration (%) =
[(W21 - W2) / (Initial Plasticizer Weight)] x 100

Mandatory Visualizations
Experimental Workflow for PVC Plasticizer Evaluation
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Caption: Workflow for evaluating the performance of DIOA as a PVC plasticizer.

Logical Relationship of Plasticizer Function in PVC
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Caption: Mechanism of diisooctyl adipate action as a plasticizer in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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